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Compound of Interest

Compound Name: 4-Methyl-1-hexene

Cat. No.: B165699

This guide serves as a technical resource for researchers, scientists, and professionals in drug
development, providing essential data on the chemical properties of 4-Methyl-1-hexene.

Core Compound Data

4-Methyl-1-hexene is an organic compound classified as an alkene. Its chemical structure and
properties are fundamental for its use in various chemical syntheses. The following table
summarizes its key quantitative identifiers.

Parameter Value Source
Molecular Formula C7Haia [1112][3]
Molecular Weight 98.19 g/mol [1112][31[4][5]
CAS Registry Number 3769-23-1 [1112][6]
Density 0.7£0.1 g/cm3 [7]

Boiling Point 85.4+7.0 °C at 760 mmHg [7]

Experimental Protocols

Detailed experimental protocols for the synthesis or analysis of 4-Methyl-1-hexene are highly
dependent on the specific application (e.g., polymerization, fine chemical synthesis, metabolic
studies). Standard analytical methods such as Gas Chromatography (GC) for purity
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assessment and Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy for
structural elucidation are typically employed. For specific, validated protocols, researchers
should refer to peer-reviewed chemical literature or established chemical databases.

Logical Relationships in Chemical Identification

The identity of a chemical compound like 4-Methyl-1-hexene is established through a logical
hierarchy of its identifiers. The systematic name dictates the structure, from which the
molecular formula is derived. The molecular weight is then calculated from this formula using
the atomic weights of the constituent elements.
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Caption: Logical workflow from chemical nhame to molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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